Ethyl 3-[4-(4-oxo-1,2,3-benzotriazin-3-yl)butanoylamino]benzoate

• IUPAC Name: ethyl 3-[4-(4-oxo-1,2,3-benzotriazin-3-yl)butanoylamino]benzoate
• InChI: InChI=1S/C20H20N4O4/c1-2-28-20(27)14-7-5-8-15(13-14)21-18(25)11-6-12-24-19(26)16-9-3-4-10-17(16)22-23-24/h3-5,7-10,13H,2,6,11-12H2,1H3,(H,21,25)
• InChI Key: MRTYTFWBKMLAKZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)CCCN2C(=O)C3=CC=CC=C3N=N2
• Molecular Formula: C20H20N4O4
• Molecular Weight: 380.4 g/mol
• CAS No.: 881219-79-0

Description

Ethyl 3-[4-(4-oxo-1,2,3-benzotriazin-3-yl)butanoylamino]benzoate is a chemical compound with a molecular weight of 380.4. It is a versatile compound used in scientific research, with applications ranging from drug discovery to material science.

Synthesis Analysis

The synthesis of this compound involves the diazotization and cyclization of anthranilic acid ester. The starting ethyl 2-(4-oxo(3H)-1,2,3-benzotriazin-3-yl)acetate was prepared via this method.

Molecular Structure Analysis

The InChI code for this compound is 1S/C20H20N4O4/c1-2-28-20(27)14-7-5-8-15(13-14)21-18(25)11-6-12-24-19(26)16-9-3-4-10-17(16)22-23-24/h3-5,7-10,13H,2,6,11-12H2,1H3,(H,21,25). This code provides a detailed representation of the compound’s molecular structure.

Chemical Reactions Analysis

The compound is used in solid phase peptide synthesis. The ionisation of the liberated hydroxy component by the starting resin-bound amine provides a useful colour indicator of the progress of acylation.

Physical And Chemical Properties Analysis

The compound is a white crystalline powder. It has a molecular weight of 380.4.

Scientific Research Applications

Synthesis of Complex Molecules

Ethyl 3-[4-(4-oxo-1,2,3-benzotriazin-3-yl)butanoylamino]benzoate is involved in the synthesis of orthogonally protected amino acids for edeine analogs, showcasing its role in creating components for peptide synthesis. The absolute configuration of newly generated asymmetric carbon atoms is determined through NMR spectroscopy, illustrating its utility in detailed molecular structure analysis (Czajgucki, Sowiński, & Andruszkiewicz, 2003).

Potential in Biological Applications

This compound has shown potential as a novel anti-juvenile hormone agent in studies involving the silkworm, indicating its significance in entomological research and pest management strategies. The specific modifications on the benzene ring are crucial for activity, demonstrating the importance of structural variations in biological applications (Ishiguro, Fujita, Kim, Shiotsuki, & Kuwano, 2003).

Advancements in Antimicrobial Agents

Research into quinazolines as potential antimicrobial agents involves the reaction of this compound with other compounds to yield products with significant antibacterial and antifungal properties. This highlights its role in the development of new antimicrobial agents (Desai, Shihora, & Moradia, 2007).

Contribution to Synthetic Chemistry

The compound is utilized in various synthetic processes, including the preparation of esters of carboxylic and phosphoric acid via quaternary phosphonium salts. These reactions, elucidating the mechanisms involved, contribute significantly to the field of synthetic organic chemistry (Mitsunobu & Yamada, 1967).

Safety and Hazards

The compound is classified as a skin irritant and sensitizer, and it can cause eye irritation. It is recommended to handle it with appropriate protective equipment and to follow safety procedures.